Cas no 1708179-22-9 (3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol)

• Product Name: 3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol
• CAS No: 1708179-22-9
• MF: C₁₀H₁₁NO₆S
• MW: 273.26244187355
• CID: 5161936
• Update Time: 2025-05-22

3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol
• 2-Benzofuranol, 3-(ethylsulfonyl)-2,3-dihydro-5-nitro-

• Inchi： 1S/C10H11NO6S/c1-2-18(15,16)9-7-5-6(11(13)14)3-4-8(7)17-10(9)12/h3-5,9-10,12H,2H2,1H3
• InChI Key： GAQNQYLJSHSDHX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2C(S(CC)(=O)=O)C1O

Additional information on 3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol

Comprehensive Overview of 3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol (CAS No. 1708179-22-9)

3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol (CAS No. 1708179-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the benzofuran family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines an ethanesulfonyl group, a nitro substituent, and a hydroxyl group, making it a versatile intermediate for synthetic applications.

In recent years, the demand for nitro-substituted benzofuran derivatives has surged, driven by their potential applications in drug discovery and material science. Researchers are particularly interested in the sulfonyl and nitro functional groups, which are often associated with enhanced reactivity and binding affinity in target molecules. This compound's CAS No. 1708179-22-9 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases.

The synthesis of 3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol involves multi-step organic reactions, including sulfonylation and nitration processes. Its dihydro-benzofuran core is a key scaffold in medicinal chemistry, often linked to anti-inflammatory, antimicrobial, and anticancer properties. As sustainability becomes a focal point in chemical manufacturing, greener synthesis methods for such compounds are being explored to minimize environmental impact.

From an industrial perspective, this compound is valued for its role in developing high-performance materials. Its nitro group can undergo further reduction or substitution, enabling the creation of novel polymers or coatings with tailored properties. Additionally, the ethanesulfonyl moiety enhances solubility and stability, making it suitable for formulations requiring precise pharmacokinetic profiles.

In the context of AI-driven drug discovery, 3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol is frequently analyzed for its molecular interactions using computational models. Researchers leverage machine learning algorithms to predict its binding modes with biological targets, accelerating the identification of potential therapeutic candidates. This aligns with the growing trend of integrating cheminformatics and bioinformatics in modern research.

Safety and handling protocols for CAS No. 1708179-22-9 emphasize standard laboratory practices, including proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its nitro and sulfonyl groups warrant careful handling to avoid unintended reactions. Regulatory compliance, such as REACH and OSHA guidelines, ensures its safe use in research and industrial settings.

The commercial availability of 3-Ethanesulfonyl-5-nitro-2,3-dihydro-benzofuran-2-ol is supported by specialized chemical suppliers catering to pharmaceutical and agrochemical sectors. Pricing and purity grades (e.g., >98%) are key considerations for buyers, with bulk quantities often required for large-scale applications. Market trends indicate rising demand for such intermediates, particularly in regions with robust R&D infrastructure.

Looking ahead, innovations in catalytic processes and biocatalysis may further optimize the production of nitrobenzofuran derivatives. The compound's adaptability in cross-coupling reactions and functional group transformations positions it as a valuable asset in synthetic chemistry. As interdisciplinary research expands, its applications in bioconjugation and prodrug design are expected to gain traction.